Cas no 29840-57-1 (Ethyl 5-aminovalerate hydrochloride)

• Product Name: Ethyl 5-aminovalerate hydrochloride
• CAS No: 29840-57-1
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD12546205
• CID: 860483
• PubChem ID: 16094861
• Update Time: 2025-11-02

Ethyl 5-aminovalerate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminovalerate hydrochloride
• ETHYL 5-AMINOPENTANOATE HYDROCHLORIDE
• 4-ethoxycarbonyl-butylammonium chloride
• 5-Amino-valeriansaeure-aethylester,Hydrochlorid
• 5-amino-valeric acid ethyl ester,hydrochloride
• 5-aminovaleric ethyl ester hydrochloride
• ETHYL 5-AMINOVALERATE HCL
• ethyl 5-azanylpentanoate hydrochloride
• Pentanoic acid,5-amino-,ethyl ester,hydrochloride
• 5-aminopentanoic acid ethyl ester hydrochloride
• Pentanoic acid, 5-amino-, ethyl ester, hydrochloride
• 5-aminovaleric acid ethyl ester hydrochloride
• Ethyl 5-aminopentanoate hcl
• Ethyl 5-aminovalerate, HCl
• JELXJZASXLHKDV-UHFFFAOYSA-N
• ethyl 5-aminopentanoate,hydrochloride

• MDL： MFCD12546205
• Inchi： 1S/C7H15NO2/c1-2-10-7(9)5-3-4-6-8/h2-6,8H2,1H3
• InChI Key： YMYLIDVSLIIAPI-UHFFFAOYSA-N
• SMILES： CCOC(CCCCN)=O

Computed Properties

• Exact Mass: 181.08700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 93.6
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32000
• LogP: 2.18080

Ethyl 5-aminovalerate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD208208)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 5-aminovalerate hydrochloride

Comprehensive Guide to Ethyl 5-aminovalerate hydrochloride (CAS No. 29840-57-1): Properties, Applications, and Market Insights

Ethyl 5-aminovalerate hydrochloride (CAS No. 29840-57-1) is a specialized organic compound widely used in pharmaceutical research, biochemical synthesis, and industrial applications. This ester derivative of 5-aminovaleric acid is gaining attention due to its versatility in drug development and as a building block for bioactive molecules. With the growing interest in peptide synthesis and neurotransmitter analogs, this compound has become a focal point for researchers exploring novel therapeutic agents.

The chemical structure of Ethyl 5-aminovalerate hydrochloride features an ethyl ester group attached to 5-aminovaleric acid, with the amino group protonated as a hydrochloride salt. This modification enhances its stability and solubility, making it particularly valuable in organic synthesis and medicinal chemistry. Recent studies highlight its potential as an intermediate in the production of GABA analogs, which are increasingly studied for their neurological effects.

In pharmaceutical applications, Ethyl 5-aminovalerate hydrochloride serves as a key precursor for compounds targeting central nervous system disorders. Its structural similarity to gamma-aminobutyric acid (GABA) makes it valuable for developing neuroactive substances, aligning with current research trends in neurological therapeutics. The compound's ester group allows for efficient penetration through biological membranes, a property highly sought after in drug design and prodrug development.

The biochemical properties of 29840-57-1 make it suitable for various bioconjugation techniques. Researchers utilize it in creating fluorescent probes and molecular tags for cellular imaging studies. This application has gained prominence with the rising demand for bioimaging agents in diagnostic and research settings. The hydrochloride salt form ensures better handling characteristics compared to the free base, addressing common challenges in chemical storage and transportation.

Industrial applications of Ethyl 5-aminovalerate hydrochloride extend to the production of specialty chemicals and flavor compounds. The food and fragrance industries value its potential as a precursor for ester-based aroma chemicals, particularly in developing unique flavor profiles. This aligns with current market trends favoring natural-identical flavor compounds and sustainable ingredients in food technology.

From a synthetic chemistry perspective, CAS 29840-57-1 offers several advantages. The ethyl ester group provides excellent leaving group characteristics for nucleophilic substitution reactions, while the amino group allows for diverse derivatization possibilities. These features make it a versatile intermediate in multi-step synthesis protocols, particularly in academic and industrial research settings focusing on heterocyclic chemistry.

The global market for Ethyl 5-aminovalerate hydrochloride has shown steady growth, driven by increasing R&D activities in pharmaceutical innovation and biotechnology. Market analysts note particular demand from contract research organizations and academic institutions working on CNS drug discovery projects. The compound's stability and well-characterized properties contribute to its popularity as a research chemical in high-throughput screening applications.

Quality control aspects of 29840-57-1 are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity profiles and spectroscopic characterization (IR, NMR, MS). These quality assurances are particularly important for researchers working on GMP-compliant synthesis or regulatory submissions, reflecting current industry standards for research chemicals.

Environmental and safety considerations for Ethyl 5-aminovalerate hydrochloride follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should be maintained. This includes using appropriate personal protective equipment and following institutional guidelines for chemical waste disposal, topics frequently searched by laboratory professionals and students.

Future research directions for CAS 29840-57-1 may explore its potential in green chemistry applications. Scientists are investigating enzymatic methods for its synthesis, aligning with the pharmaceutical industry's shift toward sustainable processes. Additionally, its role in developing biodegradable polymers represents an emerging application area that combines materials science with pharmaceutical chemistry.

For researchers sourcing Ethyl 5-aminovalerate hydrochloride, important considerations include supplier reliability, batch-to-batch consistency, and technical support. These factors significantly impact experimental reproducibility, a critical concern in modern scientific research. The compound's availability from multiple global suppliers ensures competitive pricing and reliable supply chains for ongoing research projects.

In conclusion, Ethyl 5-aminovalerate hydrochloride (CAS No. 29840-57-1) represents a valuable chemical entity with diverse applications across pharmaceutical, biochemical, and industrial sectors. Its unique structural features and synthetic versatility continue to make it relevant in contemporary research, particularly in fields exploring neuroactive compounds and specialty chemicals. As research trends evolve, this compound maintains its position as an important tool in the chemist's repertoire for developing novel bioactive molecules.